Cas no 7737-42-0 (6-Dodecyne-5,8-diol, 5,8-dibutyl-)

• Product Name: 6-Dodecyne-5,8-diol, 5,8-dibutyl-
• CAS No: 7737-42-0
• MF: C₂₀H₃₈O₂
• MW: 310.514526844025
• CID: 536234
• PubChem ID: 71403309
• Update Time: 2025-04-19

6-Dodecyne-5,8-diol, 5,8-dibutyl- Chemical and Physical Properties

Names and Identifiers

• 6-Dodecyne-5,8-diol, 5,8-dibutyl-
• 5,8-dibutyldodec-6-yne-5,8-diol
• LogP
• DTXSID80824226
• SCHEMBL20656782
• 7737-42-0

• Inchi： 1S/C20H38O2/c1-5-9-13-19(21,14-10-6-2)17-18-20(22,15-11-7-3)16-12-8-4/h21-22H,5-16H2,1-4H3
• InChI Key： NQPIYCWZCGBTAU-UHFFFAOYSA-N
• SMILES： OC(C#CC(CCCC)(CCCC)O)(CCCC)CCCC

Computed Properties

• Exact Mass: 310.28734
• Monoisotopic Mass: 310.287180451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 14
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46